Cas no 2384067-63-2 (3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine)

3-(3-Bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine is a halogenated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. The presence of bromo and fluoro substituents on the phenyl ring enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and further functionalization. The pyrazole core contributes to its stability and bioactivity, while the amine group offers additional sites for derivatization. This compound is particularly valuable in medicinal chemistry for the development of targeted inhibitors or bioactive molecules. Its well-defined structure and high purity ensure reproducibility in synthetic applications, supporting its use in drug discovery and material science.
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine structure
2384067-63-2 structure
Product Name:3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine
CAS No:2384067-63-2
MF:C10H9BrFN3
MW:270.100964307785
CID:5778416
PubChem ID:107955105
Update Time:2025-08-05

3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1147633
    • 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine
    • 2384067-63-2
    • Inchi: 1S/C10H9BrFN3/c1-5-9(14-15-10(5)13)6-2-3-8(12)7(11)4-6/h2-4H,1H3,(H3,13,14,15)
    • InChI Key: MKLSXNFSLWPDKR-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C1=C(C)C(N)=NN1)F

Computed Properties

  • Exact Mass: 268.99639g/mol
  • Monoisotopic Mass: 268.99639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.7Ų

3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1147633-0.05g
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine
2384067-63-2 95%
0.05g
$587.0 2023-10-25
Enamine
EN300-1147633-0.1g
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine
2384067-63-2 95%
0.1g
$615.0 2023-10-25
Enamine
EN300-1147633-0.25g
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine
2384067-63-2 95%
0.25g
$642.0 2023-10-25
Enamine
EN300-1147633-0.5g
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine
2384067-63-2 95%
0.5g
$671.0 2023-10-25
Enamine
EN300-1147633-1.0g
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine
2384067-63-2
1g
$884.0 2023-05-23
Enamine
EN300-1147633-2.5g
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine
2384067-63-2 95%
2.5g
$1370.0 2023-10-25
Enamine
EN300-1147633-5.0g
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine
2384067-63-2
5g
$2566.0 2023-05-23
Enamine
EN300-1147633-10.0g
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine
2384067-63-2
10g
$3807.0 2023-05-23
Enamine
EN300-1147633-1g
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine
2384067-63-2 95%
1g
$699.0 2023-10-25
Enamine
EN300-1147633-5g
3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine
2384067-63-2 95%
5g
$2028.0 2023-10-25

Additional information on 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine

3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine: A Promising Compound with Broad Pharmacological Potential

3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 2384067-63-2) represents a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in drug discovery and therapeutic development. This compound belongs to the class of pyrazolyl derivatives, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The presence of multiple functional groups—such as the 3-bromo-4-fluorophenyl ring system, the 4-methyl substituent, and the 1H-pyrazol-5-amine core—confers unique chemical properties that make it a valuable candidate for further exploration in biomedical research.

The molecular structure of 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine is characterized by its pyrazole ring with a 5-amine functional group, which is critical for its potential interactions with biological targets. The 3-bromo-4-fluorophenyl substituent introduces electronic and steric effects that may modulate the compound’s reactivity and selectivity. Recent studies have highlighted the importance of substituent variations in pyrazolyl compounds, as they can significantly influence pharmacokinetic profiles and therapeutic efficacy. For instance, the introduction of halogen atoms like fluorine and bromine can enhance metabolic stability and improve binding affinity to specific protein targets.

One of the most compelling aspects of 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine is its potential role in targeting kinase pathways, which are central to many disease mechanisms. Kinases are enzymes that regulate cellular processes through phosphorylation, and their dysregulation is implicated in conditions such as oncology and inflammatory disorders. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that pyrazolyl derivatives with similar structural features exhibit potent inhibitory activity against EGFR and ALK kinases, which are critical in cancer progression. The 3-bromo-4-fluorophenyl group appears to play a key role in enhancing the compound’s ability to bind to these kinase domains, suggesting its potential as a lead molecule for targeted therapy in oncology.

Additionally, the 4-methyl substituent in 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine may contribute to its metabolic stability and solubility, which are critical factors in drug development. A 2022 study in Drug Discovery Today emphasized the importance of alkyl groups in modulating the pharmacokinetic properties of pyrazolyl derivatives. The 4-methyl group may also influence the compound’s ability to interact with hydrophobic regions of target proteins, thereby improving its binding affinity and selectivity. These structural features make 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine a promising candidate for further optimization in drug design.

Recent advancements in computational chemistry have enabled researchers to explore the molecular interactions of 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine with potential biological targets. Molecular docking studies have revealed that this compound can form hydrogen bonds with key residues in the active sites of kinase enzymes, such as tyrosine kinase and serine/threonine kinase. These interactions are crucial for the compound’s inhibitory activity, as they prevent the phosphorylation of downstream substrates involved in disease pathways. The 1H-pyrazol-5-amine core is particularly effective in forming these hydrogen bonds, which may explain its high potency in in vitro assays.

Moreover, the 3-bromo-4-fluorophenyl substituent may also contribute to the compound’s ability to modulate inflammatory responses. A 2021 study in Pharmacological Research demonstrated that pyrazolyl derivatives with similar halogen substitutions exhibit anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This pathway is a central regulator of inflammation and is implicated in conditions such as autoimmune diseases and chronic inflammation. The 3-bromo-4-fluorophenyl group may enhance the compound’s ability to interfere with this pathway, making it a potential therapeutic agent for inflammatory disorders.

In conclusion, 3-(3-bromo-4-fluorophenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 2384067-63-2) is a structurally diverse compound with significant potential in pharmaceutical research. Its unique combination of pyrazolyl, 3-bromo-4-fluorophenyl, and 4-methyl substituents suggests a broad range of biological activities, including anti-inflammatory, antitumor, and kinase-inhibitory properties. Ongoing studies are focused on optimizing its pharmacological profile for therapeutic applications, and its structural features make it a valuable candidate for further exploration in drug discovery.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD